Cas no 5751-52-0 (7-Methoxy-4H-chromen-4-one)
7-Methoxy-4H-chromen-4-one structure
Product Name:7-Methoxy-4H-chromen-4-one
CAS No:5751-52-0
MF:C10H8O3
MW:176.168723106384
MDL:MFCD00218597
CID:345044
Update Time:2025-04-19
7-Methoxy-4H-chromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Methoxy-4H-chromen-4-one
- 4H-1-Benzopyran-4-one, 7-methoxy-
- 7-methoxychromen-4-one
- 7-METHOXYCHROMONE
- ZIPLCYUNFCYCCT-UHFFFAOYSA-N
- AK104798
- KBio3_002035
- Spectrum5_001790
- Spectrum2_001747
- Spectrum4_001159
- Spectrum3_001028
- SPECTRUM211097
- BSPBio_002815
- KBioGR_001737
- SPBio_001854
- AMBZ0069
- 7-Methoxy-4H-chromen-4-one #
- 4H-Chromen-4-one, 7-methoxy-
- SBB081184
- 8475AB
- 4H-1-Benzopyran-4-on
-
- MDL: MFCD00218597
- Inchi: 1S/C10H8O3/c1-12-7-2-3-8-9(11)4-5-13-10(8)6-7/h2-6H,1H3
- InChI Key: ZIPLCYUNFCYCCT-UHFFFAOYSA-N
- SMILES: O1C=CC(C2C=CC(=CC1=2)OC)=O
Computed Properties
- Exact Mass: 176.04734
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 234
- XLogP3: 1.8
- Topological Polar Surface Area: 35.5
Experimental Properties
- PSA: 35.53
7-Methoxy-4H-chromen-4-one Security Information
- Hazard Category Code: 22
-
Hazardous Material Identification:
7-Methoxy-4H-chromen-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449041518-10g |
7-Methoxy-4H-chromen-4-one |
5751-52-0 | 98% | 10g |
$879.62 | 2023-09-01 | |
| Alichem | A449041518-25g |
7-Methoxy-4H-chromen-4-one |
5751-52-0 | 98% | 25g |
$1494.80 | 2023-09-01 | |
| Alichem | A449041518-100g |
7-Methoxy-4H-chromen-4-one |
5751-52-0 | 98% | 100g |
$3858.26 | 2023-09-01 | |
| Chemenu | CM162369-1g |
7-methoxy-4H-chromen-4-one |
5751-52-0 | 98% | 1g |
$122 | 2021-08-05 | |
| Chemenu | CM162369-5g |
7-methoxy-4H-chromen-4-one |
5751-52-0 | 98% | 5g |
$333 | 2021-08-05 | |
| Chemenu | CM162369-10g |
7-methoxy-4H-chromen-4-one |
5751-52-0 | 98% | 10g |
$566 | 2021-08-05 | |
| Chemenu | CM162369-25g |
7-methoxy-4H-chromen-4-one |
5751-52-0 | 98% | 25g |
$1384 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TX469-5g |
7-Methoxy-4H-chromen-4-one |
5751-52-0 | 98% | 5g |
3441.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TX469-250mg |
7-Methoxy-4H-chromen-4-one |
5751-52-0 | 98% | 250mg |
420CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TX469-1g |
7-Methoxy-4H-chromen-4-one |
5751-52-0 | 98% | 1g |
1012.0CNY | 2021-07-12 |
7-Methoxy-4H-chromen-4-one Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:5751-52-0)7-Methoxy-4H-chromen-4-one
Order Number:A869656
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:18
Price ($):259.0/517.0/1284.0
Email:sales@amadischem.com
7-Methoxy-4H-chromen-4-one Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
5751-52-0 (7-Methoxy-4H-chromen-4-one) Related Products
- 918306-93-1(6-(2-Hydroxybenzoyl)-4H-1-benzopyran-4-one)
- 38445-23-7(6-Methylchromone)
- 3952-69-0(5-hydroxy-4H-chromen-4-one)
- 918307-00-3(4H-1-Benzopyran-4-one, 6-(2-hydroxy-5-methylbenzoyl)-)
- 59887-89-7(7-hydroxy-4H-chromen-4-one)
- 5751-51-9(4H-1-Benzopyran-4-one, 7-methyl-)
- 95639-21-7(4H-1-Benzopyran-4-one,6-ethyl-)
- 31721-94-5(5,7-dihydroxychromone)
- 314041-54-8(4H-1-Benzopyran-4-one,6-methyl-, hydrate (1:1))
- 491-38-3(Chromone)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:5751-52-0)7-Methoxy-4H-chromen-4-one
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):259.0/517.0/1284.0